N-(5-(2-((4-fluorophenyl)thio)acetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

• IUPAC Name: N-[5-[2-(4-fluorophenyl)sulfanylacetyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C19H16FN3O3S2/c20-13-1-3-14(4-2-13)27-11-17(24)23-7-5-15-16(9-23)28-19(21-15)22-18(25)12-6-8-26-10-12/h1-4,6,8,10H,5,7,9,11H2,(H,21,22,25)
• InChI Key: XSUMDZMZQFXSCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C19H16FN3O3S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 1428359-62-9

Description

N-(5-(2-((4-fluorophenyl)thio)acetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C19H16FN3O3S2 and its molecular weight is 417.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antagonist Activity

• Compounds similar to N-(5-(2-((4-fluorophenyl)thio)acetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide have been synthesized for their potential 5-HT2 antagonist activity. These compounds include furan and thiophene derivatives, indicating their potential in neuromodulation and therapeutic applications in neurological disorders (Watanabe, Yoshiwara, & Kanao, 1993).

Antiprotozoal Agents

• Similar compounds have shown significant potential as antiprotozoal agents. This includes studies on compounds with structural similarities, indicating their efficacy against protozoal infections (Ismail et al., 2004).

Antibacterial and Antifungal Properties

• Heterocyclic compounds, like the one , have been synthesized and shown to possess antibacterial and antifungal activities. This suggests their potential application in treating various microbial infections (Patel & Patel, 2015).

Synthesis Techniques

• Improved methods for the synthesis of carboxamide ligands containing thioether donor sites, which are structurally similar to the compound of interest, have been described. This can aid in the efficient and effective synthesis of such compounds for various applications (Meghdadi, Mirkhani, & Ford, 2012).

Kinase Inhibition

• Similar compounds have been identified as potent and selective Met kinase inhibitors, suggesting their role in cancer therapy and research. This includes the investigation of such compounds for tumor stasis in certain cancer models (Schroeder et al., 2009).

Nonlinear Optical (NLO) Properties

• Research on compounds with similar structures has explored their nonlinear optical (NLO) properties, which could have implications in materials science and photonic applications (Jayarajan et al., 2019).

Biological Activities

• Compounds structurally related to this compound have been synthesized and reported to possess valuable biological activities. This includes anticancer, antimicrobial, and other therapeutic potentials (Youssef, Azab, & Youssef, 2012).

Anticancer Activities

• Various derivatives of thiophene, thiazolyl-thiophene, and thienopyridine, which share structural features with the compound of interest, have been synthesized and tested for their in vitro cytotoxicity, showing potential in cancer research (Atta & Abdel‐Latif, 2021).